Cas no 775515-10-1 (2-Hepten-2-ol, (2E)-)

• Product Name: 2-Hepten-2-ol, (2E)-
• CAS No: 775515-10-1
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 552666
• Update Time: 2024-01-30

2-Hepten-2-ol, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-2-ol, (2E)-
• 2-Hepten-2-ol, (2E)- (9CI)

• Inchi： 1S/C7H14O/c1-3-4-5-6-7(2)8/h6,8H,3-5H2,1-2H3/b7-6+
• InChI Key： BMPQHCWCMWIDHD-VOTSOKGWSA-N
• SMILES： C/C(/O)=C\CCCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.845±0.06 g/cm3(Predicted)
• Boiling Point: 162.7±13.0 °C(Predicted)
• PSA: 20.23
• pka: 11.56±0.50(Predicted)